2-Methyl-2-(4-trifluoromethylphenyl)aminopropanenitrile

• Molecular Formula: C11H11F3N2
• Molecular Weight: 228.21 g/mol
• IUPAC Name: 2-methyl-2-[4-(trifluoromethyl)anilino]propanenitrile
• InChI: InChI=1S/C11H11F3N2/c1-10(2,7-15)16-9-5-3-8(4-6-9)11(12,13)14/h3-6,16H,1-2H3
• InChI Key: UWTOFZJYUHGEQP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)NC1=CC=C(C=C1)C(F)(F)F

Description

2-Methyl-2-(4-trifluoromethylphenyl)aminopropanenitrile is a useful research compound. Its molecular formula is C11H11F3N2 and its molecular weight is 228.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 4-trifluoromethylaniline (1.61 g, 10 mmol), acetone cyanohydrin (5 ml) and magnesium sulfate (2 g) was heated to 80° C. and stirred for 12 h. To the medium was added ethyl acetate (50 ml) and then washed with water (3×30 ml). The organic layer was dried over MgSO4 and concentrated under vacuum to dryness to yield 20a (2.166 g, 9.5 mmol, 95%) as brown solid.

Synthesis routes and methods II

Procedure details